N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C24H27N3O4S2/c1-16-10-12-27(13-11-16)33(29,30)20-7-4-18(5-8-20)23(28)26-24-25-21(15-32-24)19-6-9-22(31-3)17(2)14-19/h4-9,14-16H,10-13H2,1-3H3,(H,25,26,28)
• InChI Key: DBNIPHYVLFPJCN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC(=C(C=C4)OC)C
• Molecular Formula: C24H27N3O4S2
• Molecular Weight: 485.6 g/mol

Description

N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C24H27N3O4S2 and its molecular weight is 485.62. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research has demonstrated that thiazole derivatives exhibit significant antimicrobial properties. For example, Chawla (2016) synthesized thiazole derivatives and confirmed their antimicrobial activity against both gram-positive and gram-negative species, including Bacillus subtilis, S. pyogenes, Pseudomonas aeruginosa, Escherichia coli, and the fungi Candida albicans and Aspergillus niger. The study highlighted that derivatives substituted with electron-donating groups like hydroxyl, amino, and methoxy showed enhanced activity, particularly hydroxy and amino-substituted derivatives, indicating a potential pathway for developing new antimicrobial agents (Chawla, 2016).

Anticancer Activities

In the realm of anticancer research, a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and evaluated for their anticancer activity against various cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). Most compounds exhibited moderate to excellent anticancer activity, with five derivatives showing higher activities than the reference drug, highlighting the potential of these derivatives as anticancer agents (Ravinaik et al., 2021).